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Compound of Interest

Compound Name: mitoTracker Green FM

Cat. No.: B609064 Get Quote

For researchers, scientists, and drug development professionals utilizing MitoTracker Green
FM, ensuring safe handling and proper disposal is paramount to maintaining a secure

laboratory environment and adhering to regulatory compliance. This guide provides essential,

step-by-step procedures for the appropriate disposal of MitoTracker Green FM, reinforcing our

commitment to being your trusted partner in laboratory safety and chemical management.

Key Safety and Handling Information
MitoTracker Green FM is a fluorescent dye used to label mitochondria in live cells.[1][2] While

specific toxicity information is limited, it is crucial to handle the reagent with care, employing

standard laboratory safety practices.[3] The Safety Data Sheet (SDS) advises wearing

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat.[3]

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for MitoTracker
Green FM.
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Property Value Source

Excitation Maximum 490 nm [1][2][4]

Emission Maximum 516 nm [1][2][4]

Molecular Weight 671.88 g/mol [4][5]

Storage (Lyophilized)
-20°C, desiccated and

protected from light
[4][5]

Storage (Reconstituted in

DMSO)    

-20°C, protected from light

(use within 2 weeks)    
[4][5]

Typical Staining Concentration 100-400 nM [4][5]

Typical Incubation Time 15-30 minutes at 37°C [4][5]

Experimental Protocol: Live Cell Staining
A typical protocol for staining live cells with MitoTracker Green FM involves the following

steps:

Reconstitution: Prepare a 1 mM stock solution by reconstituting the lyophilized solid in high-

quality anhydrous DMSO.[4][5] For a 50 µg vial, this would be approximately 74.4 µL of

DMSO.[4][5]

Working Solution: Dilute the stock solution into normal growth media to a final working

concentration of 100-400 nM.[4][5]

Incubation: Replace the cell culture medium with the staining solution containing

MitoTracker Green FM and incubate for 15-30 minutes at 37°C.[4][5]

Imaging: After incubation, the cells must be imaged live. It is important to note that fixation

with aldehydes or alcohols will inhibit the staining.[4][5] To minimize background

fluorescence, phenol red-free media can be used for imaging.[4]
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The primary guideline for the disposal of MitoTracker Green FM is to adhere to local, state,

and federal regulations for chemical waste.[6] The environmental impact of this product has not

been fully investigated, though it is considered to be biodegradable and does not

bioaccumulate.[6]

Workflow for Proper Disposal

The following diagram outlines the decision-making process and steps for the proper disposal

of MitoTracker Green FM waste.
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MitoTracker Green FM Waste Disposal Workflow

Waste Generated
(e.g., unused solution, contaminated media, pipette tips)

Is waste mixed with other hazardous chemicals?

Follow disposal protocol for the
most hazardous component.

Yes

Treat as chemical waste.

No

Collect in a designated, properly labeled,
and sealed hazardous waste container.

Store in a designated secondary containment area.

Arrange for pickup by
Environmental Health & Safety (EHS)

or a licensed waste disposal contractor.

Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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